6-benzyloxy-7-methoxy-1-methyl-1,2,3,4-Tetrahydroisoquinoline

• IUPAC Name: 7-methoxy-1-methyl-6-phenylmethoxy-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C18H21NO2/c1-13-16-11-17(20-2)18(10-15(16)8-9-19-13)21-12-14-6-4-3-5-7-14/h3-7,10-11,13,19H,8-9,12H2,1-2H3
• InChI Key: LJTYEKZPTDVMCM-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=C(C=C2CCN1)OCC3=CC=CC=C3)OC
• Molecular Formula: C18H21NO2
• DSSTOX Substance ID: DTXSID00347528
• Molecular Weight: 283.4 g/mol
• CAS RN: 51745-26-7

Description

“6-benzyloxy-7-methoxy-1-methyl-1,2,3,4-Tetrahydroisoquinoline” is a compound that belongs to the class of 1,2,3,4-tetrahydroisoquinolines (THIQ). THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of similar compounds involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives. Protodeboronation of pinacol boronic esters utilizing a radical approach has also been reported.

Scientific Research Applications

Synthesis and Chemical Reactions

• Tetrahydroisoquinolines, including compounds like 6-benzyloxy-7-methoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline, have been studied for their synthesis and potential in forming complex chemical structures. For example, Kametani et al. (1968) demonstrated a one-step synthesis of an androcymbine-type compound from similar tetrahydroisoquinolines (Kametani, Fukumoto, Satoh, & Yagi, 1968). Similarly, Govindachari et al. (1977) explored the debenzylation and photolysis of 1-benzyl- and 1-(β-phenethyl)-1,2,3,4-tetrahydroisoquinolines (Govindachari, Nagarajan, Rajeswari, Suguna, & Pai, 1977).

Antiproliferative and Antitubulin Activities

• Research has also focused on the antiproliferative and antitubulin activities of tetrahydroisoquinoline derivatives. Dohle et al. (2014) studied novel substituted tetrahydroisoquinolines for their effects on cancer cell lines, indicating their potential as anticancer agents (Dohle, Leese, Jourdan, Major, Bai, Hamel, Ferrandis, Kasprzyk, Fiore, Newman, Purohit, & Potter, 2014).

Novel Syntheses and Reactions

• Sobarzo-Sánchez et al. (2010) presented new approaches to synthesize tetrahydroisoquinoline derivatives, highlighting the versatility and potential of these compounds in diverse chemical reactions (Sobarzo-Sánchez, Uriarte, Santana, Tapia, & Pérez Lourido, 2010).

Pharmacological Evaluations

• In the pharmacological sphere, tetrahydroisoquinolines have been evaluated for their potential as bradycardic agents, as demonstrated by Kakefuda et al. (2003), who synthesized novel derivatives and tested their activities in vitro and in vivo (Kakefuda, Watanabe, Taguchi, Masuda, Tanaka, & Yanagisawa, 2003).

Synthesis of Specific Compounds

• The synthesis of specific compounds, such as (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic Acids, has also been a focus area, with their potential as PPARγ agonists being evaluated for diabetes treatment, as researched by Azukizawa et al. (2008) (Azukizawa, Kasai, Takahashi, Miike, Kunishiro, Kanda, Mukai, & Shirahase, 2008).

Synthesis routes and methods

Procedure details

To a solution of 249 (949 mg, 3.4 mmol) in EtOH (15 ml) at 0° C. was added sodium borohydride (256 mg, 6.8 mmol) portionwise. The reaction mixture was stirred at rt for 1.5 h. Water (100 ml) was added and the aqueous layer was neutralised. The aqueous layer was saturated with sodium chloride and extracted with EtOAc (3×100 ml). The combined organic layers were washed with sat. aq. sodium hydrogen C(Ar)bonate (100 ml), dried (MgSO4) and concentrated in vacuo to afford the title compound (600 mg, 63%) a yellow oil. 1H NMR (400 MHz; DMSO-d6) 1.58 (3H, d, J=6.4 Hz, CH3CH), 2.50 (2H, s, CH2), 2.82-2.95 (2H, m, CH2), 3.76 (3H, s, OCH3), 4.42 (1H, q, J=6.4 Hz, CH3CH), 5.06 (2H, s, CH2Ph), 6.86 (1H, s, CH), 6.88 (1H, s, CH), 7.31-7.44 (5H, m, 5×CH, phenyl), 9.40 (1H, brs, NH). LC/MS (ES+) tr=0.73 min, m/z 284.13 (M++H).